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Introduction

Stearyltrimethylammonium salts, a class of quaternary ammonium compounds (QACSs), are
cationic surfactants widely utilized across various industries, including cosmetics, drug delivery,
and material science.[1][2][3] These amphiphilic molecules consist of a long hydrophobic
stearyl (C18) alkyl chain and a hydrophilic quaternary ammonium head group. The most
common salts are Stearyltrimethylammonium Chloride (STAC) and
Stearyltrimethylammonium Bromide (STAB), which exhibit excellent emulsifying, anti-static,
conditioning, and antimicrobial properties.[1][4] This guide provides an in-depth overview of
their core physical and chemical properties, experimental determination protocols, and
functional characteristics relevant to research and development.

Core Physical and Chemical Properties

The properties of Stearyltrimethylammonium (STMA) salts are primarily defined by their long
alkyl chain and the nature of their counter-ion (Chloride or Bromide). Quantitative data for these
compounds are summarized in Table 1 for easy comparison.

Table 1: Physical and Chemical Properties of Stearyltrimethylammonium Salts
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Stearyltrimethylammonium

Stearyltrimethylammonium

Property ] ]
Chloride (STAC) Bromide (STAB)
Octadecyltrimethylammonium Octadecyltrimethylammonium
Synonyms . )
chloride, STACI[5] bromide, STAB[1]
CAS Number 112-03-8[5][6] 1120-02-1[7][8]

Molecular Formula

C21H46CIN[6][9]

C21H46BrN[7][8]

Molecular Weight 348.06 g/mol [6][9] 392.50 g/mol [7][10]

_ White to off-white powder,
Appearance Almost white powder[4][9]

crystals, or chunks[1][2][7]
Melting Point 80°C[9] ~250°C (decomposes)[1][7][8]
Boiling Point 249°C[9] Not available
Density 0.91 g/cm? (at 20°C)[9] Not available
- Soluble (1.759 mg/L at 25°C)

Water Solubility ] Soluble[7][8]
HLB Value 15.7[9] 15.8[7]

Surface Tension

34 x 1073 N/m (0.1% solution)
[9]

Not explicitly found, but
behavior is similar to other

cationic surfactants

Stability

Good chemical stability; heat
and light resistant[4][7]

Stable, but hygroscopic[7]

Reactivity

Incompatible with strong

oxidizing agents[7]

Incompatible with strong

oxidizing agents[7]

Surfactant Behavior and Micellization

A key characteristic of STMA salts is their ability to self-assemble into micelles in solution

above a certain concentration, known as the Critical Micelle Concentration (CMC).[11] Below

the CMC, surfactant molecules exist primarily as monomers, which preferentially adsorb at

interfaces, leading to a significant reduction in surface tension.[11] Once the interface is
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saturated, any additional surfactant molecules aggregate to form micelles, with the hydrophobic
stearyl tails forming the core and the hydrophilic trimethylammonium heads forming the outer
shell.[11][12] After reaching the CMC, properties like surface tension and conductivity change
much more slowly with increasing surfactant concentration.[11]
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'
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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